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Introduction
Dibutyl chlorendate (DBC), with the chemical formula C₁₇H₂₀Cl₆O₄, is a chlorinated organic

compound recognized for its dual functionality as a flame retardant and a plasticizer in polymer

chemistry.[1][2][3] Its high chlorine content contributes to its flame-retardant properties, while its

ester groups allow it to act as a plasticizer, enhancing the flexibility and processability of

various polymers.[3] This document provides detailed application notes and protocols for the

use of Dibutyl chlorendate in polymers such as Polyvinyl Chloride (PVC), polystyrene, and

synthetic rubbers.

Note: While Dibutyl chlorendate is documented as a flame retardant and plasticizer, specific

quantitative performance data (e.g., Limiting Oxygen Index, UL-94 ratings, detailed mechanical

properties) from publicly accessible research and technical literature is limited. The following

protocols are based on general principles of polymer compounding and standard testing

methodologies. Researchers are encouraged to perform specific dose-response evaluations to
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determine the optimal concentration of Dibutyl chlorendate for their specific application and

performance requirements.

Application in Polyvinyl Chloride (PVC)
Dibutyl chlorendate can be incorporated into PVC formulations to enhance both flame

retardancy and flexibility. Rigid PVC is inherently flame-retardant due to its high chlorine

content, but the addition of conventional plasticizers to create flexible PVC often compromises

this property.[4] Dibutyl chlorendate offers a solution by acting as a plasticizer that also

contributes to the overall flame resistance of the final product.

Experimental Protocol: Preparation of Plasticized PVC
with Dibutyl Chlorendate
Objective: To prepare a flexible PVC formulation incorporating Dibutyl chlorendate and to

evaluate its basic mechanical properties.

Materials:

PVC resin (K-value 65-70)

Dibutyl chlorendate (DBC)

Thermal stabilizer (e.g., Ca/Zn stearate)

Lubricant (e.g., stearic acid)

Two-roll mill

Hydraulic press with heating and cooling capabilities

Molds for tensile test specimens (ASTM D638 Type IV)

Procedure:

Pre-mixing: In a high-speed mixer, blend the PVC resin, thermal stabilizer, and lubricant for

5-10 minutes to ensure a homogenous dry blend.
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Compounding on a Two-Roll Mill:

Preheat the two-roll mill to 160-170°C.

Add the dry PVC blend to the mill and allow it to form a continuous sheet.

Gradually add the desired amount of Dibutyl chlorendate (e.g., starting with 20, 30, 40

parts per hundred parts of resin - phr) to the molten PVC sheet.

Continuously mill the compound for 10-15 minutes to ensure uniform distribution of the

plasticizer.

Molding:

Cut the compounded PVC sheet into smaller pieces.

Place the pieces into a pre-heated mold (170-180°C) for tensile test specimens.

Press the mold in the hydraulic press at a pressure of 10-15 MPa for 5-10 minutes.

Cool the mold under pressure to below 50°C before demolding the specimens.

Conditioning: Condition the molded specimens at 23 ± 2°C and 50 ± 5% relative humidity for

at least 24 hours before testing.

Characterization of PVC-DBC Blends
Mechanical Properties:

Tensile Testing (ASTM D638):

Use a universal testing machine to determine the tensile strength, elongation at break, and

modulus of elasticity of the prepared specimens.

Set the crosshead speed according to the standard for flexible plastics.

Flammability Properties (Qualitative Assessment):
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While specific quantitative data for DBC is unavailable, the following standard tests are

recommended to evaluate the flame retardancy of the prepared PVC-DBC formulations.

Limiting Oxygen Index (LOI) (ASTM D2863 / ISO 4589-2):

This test measures the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion. Higher LOI values indicate better

flame retardancy.

UL-94 Vertical Burn Test:

This test assesses the self-extinguishing characteristics of the material. A V-0 rating is the

highest classification for this test.

Application in Polystyrene
Polystyrene (PS) is a widely used thermoplastic that is inherently flammable. The incorporation

of flame retardants is crucial for its use in applications requiring fire safety. Dibutyl
chlorendate, as a chlorinated compound, can be used as an additive flame retardant in

polystyrene.

Experimental Protocol: Preparation of Flame-Retardant
Polystyrene
Objective: To prepare a polystyrene formulation with Dibutyl chlorendate and evaluate its

flammability characteristics.

Materials:

General-purpose polystyrene (GPPS) or High-impact polystyrene (HIPS) pellets

Dibutyl chlorendate (DBC)

Twin-screw extruder

Injection molding machine

Molds for flammability test specimens (e.g., UL-94 test bars)
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Procedure:

Dry Blending: In a suitable container, dry blend the polystyrene pellets with the desired

concentration of Dibutyl chlorendate (e.g., starting with 5, 10, 15 wt%).

Melt Compounding:

Feed the dry blend into a twin-screw extruder with a temperature profile appropriate for

polystyrene (typically 180-220°C).

The extruder will melt and mix the components, ensuring a homogeneous dispersion of

DBC in the polystyrene matrix.

Extrude the molten polymer blend as strands and pelletize them.

Injection Molding:

Dry the compounded pellets to remove any moisture.

Use an injection molding machine to produce test specimens (e.g., bars for UL-94 and LOI

testing) from the pellets. Set the molding parameters (temperature, pressure, and cycle

time) according to the polystyrene grade.

Conditioning: Condition the molded specimens at 23 ± 2°C and 50 ± 5% relative humidity for

at least 48 hours before testing.

Characterization of Polystyrene-DBC Blends
Flammability Properties:

Limiting Oxygen Index (LOI) (ASTM D2863 / ISO 4589-2): Determine the LOI of the

prepared specimens to quantify the improvement in flame retardancy.

UL-94 Vertical/Horizontal Burn Test: Classify the flammability of the material according to the

UL-94 standard.

Mechanical Properties:
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Tensile Testing (ASTM D638): Evaluate the effect of DBC addition on the tensile strength and

elongation of polystyrene.

Impact Strength (ASTM D256 - Izod): Measure the impact resistance of the formulation,

which is particularly important for HIPS.

Application in Synthetic Rubber
Dibutyl chlorendate can be used in synthetic rubber formulations, such as nitrile rubber (NBR)

and neoprene, to impart flame retardancy and act as a plasticizer. This is particularly relevant

for applications where the rubber components are exposed to potential ignition sources.

Experimental Protocol: Preparation of Flame-Retardant
Nitrile Rubber (NBR)
Objective: To prepare a nitrile rubber compound with Dibutyl chlorendate and evaluate its

properties.

Materials:

Nitrile rubber (NBR)

Dibutyl chlorendate (DBC)

Curing agents (e.g., sulfur, accelerators)

Activators (e.g., zinc oxide, stearic acid)

Reinforcing filler (e.g., carbon black)

Two-roll mill

Curing press

Procedure:

Mastication: Soften the NBR on a two-roll mill.
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Compounding:

Add the activators (zinc oxide and stearic acid) and the reinforcing filler (carbon black) to

the rubber and mill until a homogenous mixture is obtained.

Incorporate Dibutyl chlorendate into the rubber compound and continue milling.

Finally, add the curing agents (sulfur and accelerators) at a lower mill temperature to

prevent premature vulcanization (scorching).

Vulcanization:

Sheet out the compounded rubber from the mill.

Place the uncured rubber sheet into a mold preheated to the vulcanization temperature

(typically 150-170°C).

Cure the rubber in a press for the predetermined optimal cure time (which can be

determined using a rheometer).

Conditioning: Allow the vulcanized rubber samples to condition for at least 24 hours at room

temperature before testing.

Characterization of NBR-DBC Compounds
Flammability Properties:

Limiting Oxygen Index (LOI) (ASTM D2863 / ISO 4589-2): Assess the flame retardancy of

the vulcanized rubber.

UL-94 Horizontal Burn Test (for rubbery materials): Evaluate the burning rate of the material.

Mechanical Properties:

Tensile Testing (ASTM D412): Determine the tensile strength, elongation at break, and

modulus of the vulcanized rubber.

Hardness (ASTM D2240): Measure the Shore A hardness of the rubber compound.
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Data Presentation
Due to the limited availability of specific quantitative data for Dibutyl chlorendate in the public

domain, the following tables are presented as templates for researchers to populate with their

own experimental results.

Table 1: Template for Flammability Properties of Polymers with Dibutyl Chlorendate

Polymer Matrix
DBC Concentration
(phr or wt%)

Limiting Oxygen
Index (%)

UL-94 Rating

PVC 0 (Control)

20

30

40

Polystyrene 0 (Control)

5

10

15

Nitrile Rubber 0 (Control)

10

20

30

Table 2: Template for Mechanical Properties of Polymers with Dibutyl Chlorendate
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Polymer
Matrix

DBC
Concentrati
on (phr or
wt%)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Modulus
(MPa)

Hardness
(Shore A)

PVC 0 (Control)

20

30

40

Polystyrene 0 (Control) N/A

5 N/A

10 N/A

15 N/A

Nitrile Rubber 0 (Control)

10

20

30
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Dual functionality of Dibutyl chlorendate in polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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